Cas no 66012-10-0 (9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-)

• Product Name: 9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-
• CAS No: 66012-10-0
• MF: C₂₀H₁₁Cl₂NO₂S
• MW: 400.277841806412
• CID: 1696200
• Update Time: 2024-09-02

9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-

• Inchi： 1S/C20H11Cl2NO2S/c21-10-7-8-13(22)16(9-10)26-15-6-2-4-12-18(15)20(25)11-3-1-5-14(23)17(11)19(12)24/h1-9H,23H2
• InChI Key： NOIIZEGQDJJDIZ-UHFFFAOYSA-N
• SMILES： C1(N)=C2C(C(=O)C3=C(C2=O)C=CC=C3SC2=CC(Cl)=CC=C2Cl)=CC=C1

Computed Properties

• Exact Mass: 398.98893

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 595.4±50.0 °C(Predicted)
• PSA: 60.16
• pka: -1.36±0.20(Predicted)